2-Amino-3-pentanone

• Molecular Formula: C5H11NO
• Molecular Weight: 101.15 g/mol
• IUPAC Name: 2-aminopentan-3-one
• InChI: InChI=1S/C5H11NO/c1-3-5(7)4(2)6/h4H,3,6H2,1-2H3
• InChI Key: QFQPULHETHXBCL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)N
• CAS No.: 343925-95-1

Description

2-Amino-3-pentanone is an organic compound with the molecular formula C5H11NO It is a ketone with an amino group attached to the third carbon atom in the pentanone chain

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Amino-3-pentanone can be synthesized through several methods. One common approach involves the reaction of 3-pentanone with ammonia or an amine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, this compound is produced using large-scale chemical reactors. The process involves the continuous feeding of reactants and catalysts into the reactor, where the reaction takes place under optimized conditions. The product is then purified through distillation or other separation techniques to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-3-pentanone undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oximes or other oxidized derivatives.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: The amino group can participate in substitution reactions, forming different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products:

Oxidation: Oximes and other oxidized derivatives.

Reduction: Amines and reduced forms of the compound.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Amino-3-pentanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is studied for its potential role in metabolic pathways and as a precursor to biologically active compounds.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.